[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound [2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic molecule featuring two distinct aromatic systems: a 1,3-oxazole ring and a 1,2,3-triazole ring. Key structural attributes include:
- Oxazole moiety: Substituted at the 2-position with a 3-chlorophenyl group and at the 5-position with a methyl group.
- Triazole moiety: Substituted at the 1-position with a 3-fluorophenyl group and at the 5-position with a methyl group.
- Linkage: A methyl ester bridge connects the oxazole and triazole rings.
The presence of halogen atoms (Cl, F) may enhance binding affinity and metabolic stability through hydrophobic interactions and electronic effects .
Properties
IUPAC Name |
[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyltriazole-4-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClFN4O3/c1-12-19(25-26-27(12)17-8-4-7-16(23)10-17)21(28)29-11-18-13(2)30-20(24-18)14-5-3-6-15(22)9-14/h3-10H,11H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJTGMGXALCLVLR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC(=CC=C2)F)C(=O)OCC3=C(OC(=N3)C4=CC(=CC=C4)Cl)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClFN4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound [2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into the biological properties of this compound, including its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The molecular structure of the compound includes a 1,3-oxazole and a 1,2,3-triazole moiety, which are known for their diverse biological activities. The specific characteristics of the compound are summarized in the following table:
| Property | Value |
|---|---|
| Molecular Formula | C18H17ClN4O4 |
| Molecular Weight | 392.86 g/mol |
| LogP | 4.081 |
| Polar Surface Area | 67.662 Ų |
| Hydrogen Bond Acceptors | 8 |
| Hydrogen Bond Donors | 1 |
Antimicrobial Activity
The compound has been evaluated for its antimicrobial properties against various pathogens. Notably, it has shown significant activity against Mycobacterium tuberculosis (Mtb), with structure-activity relationship studies indicating that modifications to the oxazole and triazole rings can enhance potency. In vitro assays demonstrated that derivatives of this compound can achieve minimum inhibitory concentrations (MICs) below 0.5 μM against both replicating and multidrug-resistant strains of Mtb .
Anticancer Activity
Recent studies have explored the anticancer potential of this compound in various cancer cell lines. For instance, it has been tested in gastric cancer cell lines (AGS) and showed promising results in inducing apoptosis and inhibiting cell proliferation. The IC50 values for the most active derivatives ranged from 2.1 to 11.7 µM across different cancer types, indicating moderate to high potency .
Structure-Activity Relationship (SAR)
The SAR studies conducted on compounds related to [2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate reveal that specific substitutions on the phenyl rings significantly affect biological activity. For example:
- Chlorine Substitution : The presence of chlorine enhances antimicrobial activity.
- Fluorine Substitution : Fluorine atoms contribute to increased lipophilicity and may improve cellular uptake.
These findings suggest that careful modification of substituents can lead to compounds with enhanced therapeutic profiles.
Study on Antitubercular Activity
In a study focusing on antitubercular activity, derivatives of the compound were screened against Mtb using cholesterol-containing media to simulate in vivo conditions. The results indicated that certain modifications led to enhanced bactericidal effects without cross-resistance to existing treatments .
Study on Cancer Cell Lines
Another study investigated the effects of this compound on various cancer cell lines, including breast adenocarcinoma (MDA-MB-231) and lung carcinoma (A549). The results showed that while some derivatives were less effective in lung cancer cells, they exhibited moderate activity in breast cancer models .
Comparison with Similar Compounds
Structural Analogues and Substituent Variations
The following compounds share structural similarities, such as triazole/oxazole cores and halogenated aryl substituents. Key differences lie in substituent positions, functional groups, and molecular weights:
*Calculated based on molecular formula.
Key Structural and Functional Differences
Halogen Positioning :
- The target compound features 3-chlorophenyl (oxazole) and 3-fluorophenyl (triazole) groups, whereas analogues like and have 2-chlorophenyl substituents. Meta-substitution may confer distinct electronic and steric properties compared to ortho-substituted analogues.
Linkage Chemistry :
- The ester bridge in the target compound contrasts with carboxamide () or oxime () linkages in analogues. Esters may influence solubility and hydrolysis rates compared to amides.
Functional Groups :
- The trifluoromethyl group in introduces strong electron-withdrawing effects, whereas the target compound’s fluorine and chlorine substituents provide moderate electronegativity.
Research Implications and Methodological Considerations
Structural Elucidation Techniques
- X-ray Crystallography : Programs like SHELXL and WinGX are critical for determining crystal structures of such compounds. The target compound’s stereochemistry could be resolved using these tools.
- Spectroscopic Analysis : NMR and UV spectroscopy (as in ) would clarify substituent effects on electronic environments.
Lumping Strategy for Property Prediction
As noted in , compounds with similar cores (e.g., triazole/oxazole) and substituents (halogens, methyl groups) may exhibit comparable physicochemical behaviors. This strategy could streamline SAR studies for the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
